![molecular formula C19H22N2O2S B5701892 1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine](/img/structure/B5701892.png)
1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine
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Overview
Description
1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine, also known as MeOPP, is a chemical compound that belongs to the family of piperazines. It is a small molecule that has been extensively studied for its potential therapeutic applications in the field of neuroscience. In
Mechanism of Action
The exact mechanism of action of 1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor, which results in an increase in dopamine release in the brain. This compound also modulates the glutamate system by increasing the release of glutamate and enhancing the activity of NMDA receptors. These effects are thought to contribute to the therapeutic potential of this compound in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is thought to contribute to its therapeutic effects. This compound also increases the release of glutamate and enhances the activity of NMDA receptors, which may contribute to its ability to improve learning and memory. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine is that it has been extensively studied in animal models, which has provided valuable insights into its potential therapeutic applications. However, one of the limitations of this compound is that it has not yet been tested in human clinical trials, which limits our understanding of its safety and efficacy in humans.
Future Directions
There are several future directions for research on 1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine. One area of interest is the potential therapeutic applications of this compound in the treatment of Parkinson's disease and other neurological disorders. Another area of interest is the development of new derivatives of this compound with improved pharmacokinetic properties. Finally, further research is needed to better understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has a high affinity for the dopamine D2 receptor and modulates the glutamate system, which may contribute to its ability to improve learning and memory. This compound has several advantages for lab experiments, but also has limitations due to its lack of human clinical trials. Overall, this compound represents a promising avenue for future research in the field of neuroscience.
Synthesis Methods
1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine can be synthesized through a multistep process. The first step involves the reaction of 2-methoxyphenyl hydrazine with 2-bromoacetophenone to form 1-(2-methoxyphenyl)-4-bromoacetyl-piperazine. This is followed by the reaction of the intermediate product with phenylthiourea to obtain this compound. The final product is then purified through recrystallization.
Scientific Research Applications
1-(2-methoxyphenyl)-4-[(phenylthio)acetyl]piperazine has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation. This compound has also been shown to have a modulatory effect on the glutamate system, which is involved in learning and memory. These properties make this compound a promising candidate for the treatment of various neurological disorders, such as Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-phenylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-23-18-10-6-5-9-17(18)20-11-13-21(14-12-20)19(22)15-24-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVOQYYUBUWWDFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)CSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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